Cas no 59720-00-2 (1-Tridecanol, triesterwith boric acid (H3BO3))

• Product Name: 1-Tridecanol, triesterwith boric acid (H3BO3)
• CAS No: 59720-00-2
• MF: C₃₉H₈₁BO₃
• MW: 608.869653463364
• CID: 377005
• PubChem ID: 108816
• Update Time: 2025-04-19

1-Tridecanol, triesterwith boric acid (H3BO3) Chemical and Physical Properties

Names and Identifiers

• 1-Tridecanol, triesterwith boric acid (H3BO3)
• tris(tridecyl) borate
• tritridecyl borate
• DTXSID20208445
• Tris-(tridecyl)borate
• NS00055785
• EINECS 261-882-2
• 59720-00-2

• Inchi： 1S/C39H81BO3/c1-4-7-10-13-16-19-22-25-28-31-34-37-41-40(42-38-35-32-29-26-23-20-17-14-11-8-5-2)43-39-36-33-30-27-24-21-18-15-12-9-6-3/h4-39H2,1-3H3
• InChI Key： VDIBRAAMAUQZOL-UHFFFAOYSA-N
• SMILES： O(B(OCCCCCCCCCCCCC)OCCCCCCCCCCCCC)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 607.63183
• Monoisotopic Mass: 608.627877
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 39
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 0.853
• Boiling Point: 542.3°C at 760 mmHg
• Flash Point: 254°C
• Refractive Index: 1.449
• PSA: 27.69